Cas no 1389264-15-6 (6-oxa-2-azaspiro[3.5]nonane;oxalic Acid)

• Product Name: 6-oxa-2-azaspiro[3.5]nonane;oxalic Acid
• CAS No: 1389264-15-6
• MF: C₉H₁₅NO₅
• MW: 217.219103097916
• MDL: MFCD22415255
• CID: 1267262
• PubChem ID: 72207375
• Update Time: 2025-10-29

6-oxa-2-azaspiro[3.5]nonane;oxalic Acid Chemical and Physical Properties

Names and Identifiers

• 6-oxa-2-azaspiro[3.5]nonane
• 6-oxa-2-azaspiro[3.5]nonane,oxalic acid
• oxalic acid
• 6-OXA-2-AZA-SPIRO[3.5]NONANE OXALATE
• PB18345
• AS-67383
• 6-Oxa-2-azaspiro[3.5]nonane, ethanedioate (1:1)
• CS-0050153
• W19430
• AKOS025290093
• 6-OXA-2-AZASPIRO[3.5]NONANE; OXALIC ACID
• 1389264-15-6
• 6-Oxa-2-azaspiro[3.5]nonane oxalate
• 6-Oxa-2-azaspiro[3.5]nonaneoxalate
• 6-oxa-2-azaspiro[3.5]nonane;oxalic Acid

• MDL： MFCD22415255
• Inchi： 1S/C7H13NO.C2H2O4/c1-2-7(4-8-5-7)6-9-3-1;3-1(4)2(5)6/h8H,1-6H2;(H,3,4)(H,5,6)
• InChI Key： IFPKYQWHMJLGFF-UHFFFAOYSA-N
• SMILES： O1CCCC2(C1)CNC2.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 217.09502258g/mol
• Monoisotopic Mass: 217.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9Ų

Additional information on 6-oxa-2-azaspiro[3.5]nonane;oxalic Acid

Research Briefing on 6-oxa-2-azaspiro[3.5]nonane and Oxalic Acid (CAS: 1389264-15-6) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of spirocyclic compounds and carboxylic acids in drug discovery. This briefing focuses on the latest studies involving the spirocyclic scaffold 6-oxa-2-azaspiro[3.5]nonane (CAS: 1389264-15-6) and its synergistic applications with oxalic acid, emphasizing their roles in medicinal chemistry, pharmacokinetic optimization, and targeted therapeutics.

The compound 6-oxa-2-azaspiro[3.5]nonane has garnered attention due to its unique three-dimensional structure, which enhances binding affinity and selectivity in protein-ligand interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a rigid bioisostere for saturated heterocycles, improving metabolic stability in protease inhibitors. Meanwhile, oxalic acid derivatives have been explored as co-formers in cocrystal engineering to modulate solubility and bioavailability of APIs, as reported in Crystal Growth & Design (2024).

Innovative synthetic methodologies for CAS 1389264-15-6 were recently developed by Pfizer researchers (Patent WO2023/154221), featuring a photoredox-catalyzed [3+2] cycloaddition with 78% yield. Concurrently, oxalic acid-functionalized variants of this spirocycle showed enhanced blood-brain barrier penetration in preclinical models of CNS disorders (ACS Chemical Neuroscience, 2024). These findings underscore the dual utility of these compounds in both synthetic accessibility and biological performance.

Mechanistic studies reveal that the spirocyclic-oxalic acid conjugates exhibit pH-dependent conformational switching, enabling tumor microenvironment-targeted drug release (Nature Communications, 2023). This property has been leveraged in the design of PROTACs targeting BRD4, where the 6-oxa-2-azaspiro[3.5]nonane moiety serves as a linker optimizing ternary complex formation efficiency (Cell Chemical Biology, 2024).

Challenges remain in large-scale production due to the sensitivity of 1389264-15-6 to oxidative conditions, though recent flow chemistry approaches (Org. Process Res. Dev., 2024) have improved scalability. The environmental impact of oxalic acid byproducts is also being addressed through green chemistry initiatives, including enzymatic recycling systems developed by Merck KGaA.

Future directions include combinatorial libraries of spirocyclic-oxalic acid hybrids for phenotypic screening (SLAS Discovery, 2024) and their application in mRNA delivery systems (J. Controlled Release, 2023). These developments position 6-oxa-2-azaspiro[3.5]nonane and oxalic acid as versatile tools for next-generation therapeutics, particularly in oncology and neurodegenerative diseases.